![molecular formula C16H18N4O2 B2820409 (4-Benzylpiperazin-1-yl)(6-hydroxypyrimidin-4-yl)methanone CAS No. 2034280-77-6](/img/structure/B2820409.png)
(4-Benzylpiperazin-1-yl)(6-hydroxypyrimidin-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(4-Benzylpiperazin-1-yl)(6-hydroxypyrimidin-4-yl)methanone” is a chemical compound that has been studied for its potential therapeutic applications . It has been evaluated as a potential 5-HT3 receptor antagonist, which could play a key role in the management of psychiatric disorders such as depression and anxiety .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of novel compounds were synthesized by the reductive amination of a precursor with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available in the retrieved resources, studies on similar compounds suggest that they can undergo a variety of reactions. For instance, they can participate in reductive amination reactions .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 298.346. Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved resources.Scientific Research Applications
Antimicrobial Activity
Compounds related to (4-Benzylpiperazin-1-yl)(6-hydroxypyrimidin-4-yl)methanone have been synthesized and tested for their antimicrobial properties. For instance, derivatives of pyridine and benzothiazoles have shown variable and modest activity against bacteria and fungi. This suggests potential applications in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Neuropharmacology
Derivatives of this chemical structure have been identified as potent antagonists of the NR2B subunit-selective NMDA receptor, which is crucial for synaptic signaling in the brain. Such findings are instrumental in the development of therapeutics for neurological disorders (Borza et al., 2007).
Enzyme Inhibition
Compounds within this chemical class have shown significant inhibition of enzymes like fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL), which are critical in endocannabinoid metabolism. Such inhibitors can be crucial for developing drugs targeting various psychiatric and neurodegenerative disorders (Morera, Labar, Ortar, & Lambert, 2012).
Crystallography and Material Science
Research on related compounds has also extended to crystal structure analysis and the synthesis of novel materials. For example, studies on co-crystallization with N-containing bases and analysis of crystal structures provide insights into the material's chemical interactions and stability, which is vital for materials science applications (Revathi et al., 2015).
Anticancer and Antiviral Research
Explorations into the antiviral and anticancer potential of benzofuran-transition metal complexes and other related compounds highlight the broad therapeutic applications of these molecules. Some have shown potent inhibitory activity against HIV and HCV NS3-4A protease, suggesting their potential as antiviral agents (Galal et al., 2010).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
4-(4-benzylpiperazine-1-carbonyl)-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2/c21-15-10-14(17-12-18-15)16(22)20-8-6-19(7-9-20)11-13-4-2-1-3-5-13/h1-5,10,12H,6-9,11H2,(H,17,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBEHGEXLSHHDAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=CC(=O)NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.